2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole
Description
2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazole is a useful research compound. Its molecular formula is C8H11NS and its molecular weight is 153.25 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C8H11NS |
|---|---|
Molecular Weight |
153.25 g/mol |
IUPAC Name |
2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole |
InChI |
InChI=1S/C8H11NS/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H2,1H3 |
InChI Key |
DQMSQXZUGHBBDL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=C(S1)CCCC2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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